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Compound of Interest

Compound Name:
4-

(Dimethylamino)cinnamaldehyde

CAS No.: 20432-35-3

Cat. No.: B3420884

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 4-(Dimethylamino)cinnamaldehyde (DMACA), a versatile organic compound

with significant utility in analytical chemistry and as a synthetic intermediate.

Chemical Structure and Formula
4-(Dimethylamino)cinnamaldehyde is an aromatic aldehyde with a dimethylamino

substituent. Its chemical structure is characterized by a benzene ring substituted with a

dimethylamino group at position 4 and a propenal group at position 1.

Chemical Formula: C₁₁H₁₃NO

IUPAC Name: (2E)-3-[4-(dimethylamino)phenyl]prop-2-enal[1]

SMILES: CN(C)c1ccc(/C=C/C=O)cc1[2]
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InChI Key: RUKJCCIJLIMGEP-ONEGZZNKSA-N[2]

Diagram of the Chemical Structure of 4-(Dimethylamino)cinnamaldehyde

Caption: Chemical structure of 4-(Dimethylamino)cinnamaldehyde.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Dimethylamino)cinnamaldehyde is

presented in the table below.

Property Value Reference

Molecular Weight 175.23 g/mol [1][2]

Appearance Yellow to orange powder [3]

Melting Point 138-140 °C

Solubility

Soluble in dioxane,

chloroform/ethanol (1:1) at 50

mg/mL. Insoluble in water.

[3]

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents and

strong bases.

[3]

Storage
Store at -20°C. Sensitive to air

and light.
[3]

Spectroscopic Data
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Technique Key Data Reference

¹H NMR
A representative ¹H NMR

spectrum is available.
[4][5]

¹³C NMR
A representative ¹³C NMR

spectrum is available.
[4]

Infrared (IR) IR spectral data is available. [2][6]

UV-Vis

The reaction product with

proanthocyanidins has a peak

absorbance at approximately

640 nm.

[7]

Mass Spectrometry
Mass spectrometry data is

available.
[2]

Applications in Research and Development
4-(Dimethylamino)cinnamaldehyde is a valuable reagent with several applications in

scientific research and drug development.

Chromogenic Reagent for Indole Detection (Ehrlich's
Reagent)
DMACA is a key component of or analogous to reagents used in the Ehrlich test for the

detection of indoles. This test is widely used in microbiology to identify bacteria that can

produce indole from the degradation of tryptophan.[8][9] The reaction involves an electrophilic

substitution where the aldehyde reacts with the indole ring to produce a colored product.[9]

Reaction Mechanism of DMACA with Indole
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Caption: Simplified mechanism of the Ehrlich reaction.

Quantification of Proanthocyanidins
DMACA is a sensitive reagent for the quantification of proanthocyanidins (condensed tannins)

in various plant extracts and food products, such as cranberry.[10][11] The assay is based on

the reaction of DMACA with the terminal units of proanthocyanidin polymers, which results in a

colored product that can be measured spectrophotometrically.[12]

Experimental Protocols
Protocol for Indole Detection in Microorganisms
This protocol is a generalized procedure for the qualitative detection of indole production by

bacteria.

Materials:

Tryptone broth

Test organism culture
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Ehrlich's reagent (or a similar reagent containing DMACA)

Xylene (optional, for extraction)

Test tubes

Incubator

Procedure:

Inoculate a tube of tryptone broth with the test organism.[9]

Incubate the tube at 37°C for 24-48 hours.[9]

Extraction (Optional but recommended for higher sensitivity): Add 1 ml of xylene to the broth

culture, shake well, and allow the layers to separate.[13]

Carefully add 0.5 ml of Ehrlich's reagent down the side of the tube, allowing it to form a layer

on top of the broth (or xylene layer).[13]

Observation: A positive result is indicated by the development of a red or pink ring at the

interface of the reagent and the broth/solvent within minutes.[8] A yellow ring indicates a

negative result.[8]

Protocol for Quantification of Proanthocyanidins
This protocol provides a method for the quantitative determination of soluble proanthocyanidins

in a sample.

Workflow for Proanthocyanidin Quantification
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Workflow for Proanthocyanidin Quantification
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Caption: Experimental workflow for PAC quantification.

Materials:

DMACA reagent (e.g., 1 mg/mL in an acidic methanol solution)[10]

Proanthocyanidin standard (e.g., procyanidin A2)[10]

Methanol

Sample containing proanthocyanidins (e.g., cranberry extract powder)[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3420884/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-dimethylamino-cinnamaldehyde
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volumetric flasks, pipettes

Spectrophotometer

Procedure:

Sample Preparation: Accurately weigh the sample and extract the proanthocyanidins with

methanol. This may involve shaking or sonication, followed by dilution to a suitable

concentration.[10]

Standard Curve Preparation: Prepare a series of standard solutions of a known

proanthocyanidin at different concentrations in methanol.[10]

Reaction: In a microplate or cuvettes, mix a specific volume of the diluted sample or

standard solution with the DMACA reagent.[10]

Incubation: Allow the reaction to proceed for a set amount of time (e.g., 5-15 minutes) at

room temperature, protected from light.[10][12]

Measurement: Measure the absorbance of the resulting colored solution at 640 nm using a

spectrophotometer.[10]

Data Analysis: Plot the absorbance of the standards against their concentrations to generate

a standard curve. Use the equation of the linear regression from the standard curve to

calculate the concentration of proanthocyanidins in the samples.[12]

Safety and Handling
4-(Dimethylamino)cinnamaldehyde is considered a hazardous substance.[14]

Hazard Identification:

Causes skin irritation (H315).[15]

Causes serious eye irritation (H319).[15]

May cause respiratory irritation (H335).[15]
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Precautions for Safe Handling:

Handle in a well-ventilated area.[15]

Wear suitable protective clothing, including gloves and eye protection.[15]

Avoid contact with skin and eyes.[15]

Avoid the formation of dust and aerosols.[15]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[15]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[15]

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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